1-(3-fluorophenyl)-N-[(2E)-3-(methylsulfamoyl)prop-2-en-1-yl]-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(3-fluorophenyl)-N-[(E)-3-(methylsulfamoyl)prop-2-enyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H18FN3O4S/c1-17-24(22,23)7-3-6-18-15(21)11-8-14(20)19(10-11)13-5-2-4-12(16)9-13/h2-5,7,9,11,17H,6,8,10H2,1H3,(H,18,21)/b7-3+
• InChI Key: HAGTYRKNEZVONM-XVNBXDOJSA-N
• Canonical SMILES: CNS(=O)(=O)C=CCNC(=O)C1CC(=O)N(C1)C2=CC(=CC=C2)F
• Isomeric SMILES: CNS(=O)(=O)/C=C/CNC(=O)C1CC(=O)N(C1)C2=CC(=CC=C2)F
• Molecular Formula: C15H18FN3O4S
• Molecular Weight: 355.4 g/mol
• CAS No.: 2097941-43-8

Description

1-(3-fluorophenyl)-N-[(2E)-3-(methylsulfamoyl)prop-2-en-1-yl]-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C15H18FN3O4S and its molecular weight is 355.38. The purity is usually 95%.
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Scientific Research Applications

Met Kinase Inhibitor

• Title : "Discovery of N-(4-(2-amino-3-chloropyridin-4-yloxy)-3-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (BMS-777607), a selective and orally efficacious inhibitor of the Met kinase superfamily."
• Research : This study identified substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluorophenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent Met kinase inhibitors, providing insights into the role of similar compounds in inhibiting specific kinases (Schroeder et al., 2009).

• Title : "Pyridonecarboxylic acids as antibacterial agents. 4. Synthesis and antibacterial activity of 7-(3-amino-1-pyrrolidinyl)-1-ethyl-6-fluoro-1,4 -dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid and its analogues."
• Research : Compounds with similar structures were explored for their antibacterial activities, highlighting the potential of such compounds in the development of new antibacterial agents (Egawa et al., 1984).

• Title : "Synthesis and characterization of new diphenylfluorene-based aromatic polyamides derived from 9,9-bis[4-(4-carboxy-phenoxy)phenyl]fluorene."
• Research : This study involved the synthesis of new bis(ether-carboxylic acid) and its utilization in creating novel aromatic polyamides, demonstrating applications in advanced polymer synthesis (Hsiao et al., 1999).